N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine

• IUPAC Name: N,N-diethyl-4-(3-methoxyphenoxy)butan-1-amine
• InChI: InChI=1S/C15H25NO2/c1-4-16(5-2)11-6-7-12-18-15-10-8-9-14(13-15)17-3/h8-10,13H,4-7,11-12H2,1-3H3
• InChI Key: BEZDGNAXEFWODZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCOC1=CC=CC(=C1)OC
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine, also known as DMPEA or 3,4-dimethoxyphenethylamine, is a naturally occurring compound found in various plants and animals. It belongs to the family of phenethylamines, which are known for their psychoactive properties. DMPEA has gained attention in recent years due to its potential use in scientific research as a tool to study the central nervous system.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine is not fully understood. It is believed to act on the central nervous system by increasing the release of dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in regulating mood, behavior, and cognition.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It also has been shown to increase the release of glucose and fatty acids into the bloodstream, leading to increased energy.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a low toxicity profile. It also has a similar chemical structure to other phenethylamines, making it a useful tool for studying the effects of this class of compounds on the central nervous system.
However, there are also limitations to the use of this compound in lab experiments. Its effects on the central nervous system are not fully understood, and it may have different effects on different individuals. Additionally, its psychoactive properties may make it difficult to study in certain settings.

Future Directions

There are several potential future directions for the study of N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine. One area of research could be to further investigate its mechanism of action and how it interacts with other neurotransmitters in the central nervous system. Another area of research could be to explore its potential therapeutic uses, such as in the treatment of depression or anxiety.
Overall, this compound has shown promise as a tool for scientific research in the study of the central nervous system. Further research is needed to fully understand its effects and potential applications.

Synthesis Methods

N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine can be synthesized through various methods, including the reduction of 3,4-dimethoxyphenylacetone using lithium aluminum hydride or sodium borohydride. Another method involves the reaction of 3,4-dimethoxyphenylacetonitrile with diethylamine in the presence of a reducing agent.

Scientific Research Applications

N,N-diethyl-4-(3-methoxyphenoxy)-1-butanamine has been used in scientific research to study its effects on the central nervous system. It has been found to have similar effects to other phenethylamines, such as mescaline and amphetamines. This compound has been shown to have a stimulant effect on the central nervous system, leading to increased alertness and energy.